Cas no 676133-10-1 (dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine)

• Product Name: dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine
• CAS No: 676133-10-1
• MF: C₁₅H₁₈N₂S
• MW: 258.381822109222
• MDL: MFCD33020835
• CID: 1720296
• PubChem ID: 9881600
• Update Time: 2025-06-08

dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N,N-dimethyl-2-[(6-phenyl-2-pyridinyl)thio]-
• dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine
• Dimethyl-[2-(6-phenyl-pyridin-2-ylsulfanyl)-ethyl]-amine
• SCHEMBL2469726
• dimethyl({2-[(6-phenylpyridin-2-yl)sulfanyl]ethyl})amine
• Z4750995014
• EN300-27712662
• BDBM50139355
• CHEMBL161765
• 2-(6-Phenylpyridin-2-ylthio)-N,N-dimethylethan-amine
• 676133-10-1

• MDL： MFCD33020835
• Inchi： 1S/C15H18N2S/c1-17(2)11-12-18-15-10-6-9-14(16-15)13-7-4-3-5-8-13/h3-10H,11-12H2,1-2H3
• InChI Key： KYRANNSMDBEVPQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(C2C=CC=CC=2)=N1)CCN(C)C

Computed Properties

• Exact Mass: 258.11924
• Monoisotopic Mass: 258.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• PSA: 16.13

Additional information on dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine

Dimethyl({2-(6-Phenylpyridin-2-yl)sulfanylethyl})amine: A Comprehensive Overview

Dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine, with the CAS number 676133-10-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a detailed and comprehensive overview of dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine is a derivative of pyridine and sulfide, featuring a phenyl group attached to the pyridine ring. The compound's molecular formula is C₁₈H₂₁N₃S, with a molecular weight of approximately 315.44 g/mol. The presence of the sulfide group and the aromatic phenyl ring contributes to its unique chemical properties, such as solubility, stability, and reactivity. These properties make it an attractive candidate for various chemical reactions and biological studies.

Synthesis and Preparation

The synthesis of dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 6-phenylpyridine with an appropriate sulfide precursor, followed by alkylation with dimethylamine. The specific conditions and reagents used in each step can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and improving the scalability of production.

Biological Activities and Mechanisms of Action

Dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. Research has shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the activation of microglia, reduce oxidative stress, and promote neurogenesis in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine has demonstrated significant anticancer activity against various types of cancer cells. Studies have shown that it can induce apoptosis in cancer cells by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. Furthermore, it has been found to enhance the efficacy of conventional chemotherapeutic agents by sensitizing cancer cells to treatment.

Clinical Applications and Therapeutic Potential

The therapeutic potential of dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine is being actively explored in preclinical and clinical studies. Early-stage clinical trials have shown promising results in terms of safety and efficacy, with minimal adverse effects reported. The compound's ability to cross the blood-brain barrier makes it particularly suitable for treating neurological disorders where drug delivery to the brain is a significant challenge.

In cancer therapy, dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine is being evaluated as a potential adjuvant therapy to enhance the effectiveness of existing treatments. Its unique mechanism of action, which targets multiple signaling pathways simultaneously, may offer a more comprehensive approach to cancer management compared to single-target therapies.

Current Research Trends and Future Directions

The ongoing research on dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine is focused on several key areas. One major area of interest is the optimization of its pharmacokinetic properties to improve bioavailability and reduce side effects. Researchers are also exploring novel delivery systems, such as nanoparticles and liposomes, to enhance its therapeutic efficacy.

In addition to these technical advancements, there is a growing interest in understanding the molecular mechanisms underlying the biological activities of this compound. Advanced techniques such as genomics, proteomics, and metabolomics are being employed to identify new targets and pathways that can be modulated by dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine. These insights will not only contribute to the development of more effective therapies but also provide valuable information for drug discovery in related fields.

Conclusion

Dimethyl({2-(6-phenylpyridin-2-yl)sulfanylethyl})amine (CAS No. 676133-10-1) is a promising compound with diverse biological activities that hold significant therapeutic potential. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the treatment of neurological disorders and cancer.